Cas no 1286728-89-9 (3-(3,5-dimethoxyphenyl)-1-(2-methoxyethyl)-1-(pyridin-4-yl)methylurea)

• Product Name: 3-(3,5-dimethoxyphenyl)-1-(2-methoxyethyl)-1-(pyridin-4-yl)methylurea
• CAS No: 1286728-89-9
• MF: C₁₈H₂₃N₃O₄
• MW: 345.392924547195
• CID: 5955084
• PubChem ID: 52906855
• Update Time: 2025-05-20

3-(3,5-dimethoxyphenyl)-1-(2-methoxyethyl)-1-(pyridin-4-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxyphenyl)-1-(2-methoxyethyl)-1-(pyridin-4-yl)methylurea
• 3-(3,5-dimethoxyphenyl)-1-(2-methoxyethyl)-1-[(pyridin-4-yl)methyl]urea
• 3-(3,5-dimethoxyphenyl)-1-(2-methoxyethyl)-1-(pyridin-4-ylmethyl)urea
• 1286728-89-9
• F5854-2294
• VU0523953-1
• AKOS024522504

• Inchi： 1S/C18H23N3O4/c1-23-9-8-21(13-14-4-6-19-7-5-14)18(22)20-15-10-16(24-2)12-17(11-15)25-3/h4-7,10-12H,8-9,13H2,1-3H3,(H,20,22)
• InChI Key： ICHARXQOLNNSCO-UHFFFAOYSA-N
• SMILES： O(C)CCN(C(NC1C=C(C=C(C=1)OC)OC)=O)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 345.16885622g/mol
• Monoisotopic Mass: 345.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(3,5-dimethoxyphenyl)-1-(2-methoxyethyl)-1-(pyridin-4-yl)methylurea

3-(3,5-Dimethoxyphenyl)-1-(2-methoxyethyl)-1-(pyridin-4-yl)methylurea

The compound 3-(3,5-dimethoxyphenyl)-1-(2-methoxyethyl)-1-(pyridin-4-yl)methylurea, identified by the CAS number 1286728-89-9, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a urea functional group with a 3,5-dimethoxyphenyl moiety and a pyridin-4-yl group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The synthesis of this compound typically involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or Buchwald-Hartwig amination to achieve the desired connectivity between the various functional groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have been documented in several high-impact journals, highlighting the importance of this compound in contemporary chemical research.

In terms of its physical properties, this compound exhibits a melting point of approximately 160°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for applications in drug delivery systems where controlled release is desired. Additionally, the molecule's stability under various environmental conditions has been extensively studied, with recent findings suggesting that it maintains structural integrity under moderate thermal and oxidative stress.

The biological activity of 3-(3,5-dimethoxyphenyl)-1-(2-methoxyethyl)-1-(pyridin-4-yl)methylurea has been a focal point of recent research efforts. Studies conducted using in vitro models have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase enzymes. Furthermore, preliminary results from animal studies indicate that this compound may possess anticancer properties by targeting specific signaling pathways involved in tumor growth and metastasis.

In the realm of materials science, this compound has shown promise as a precursor for advanced polymers and coatings due to its ability to form stable cross-linked networks under UV irradiation. Researchers have explored its application in creating self-healing materials, where the urea functionality plays a critical role in facilitating reversible bonding interactions.

Recent breakthroughs in computational chemistry have allowed for detailed molecular modeling of this compound, providing insights into its electronic structure and reactivity patterns. These models have been instrumental in predicting its behavior under various reaction conditions and have guided the design of more efficient synthetic pathways.

In conclusion, 3-(3,5-dimethoxyphenyl)-1-(2-methoxyethyl)-1-(pyridin-4-yl)methylurea stands out as a versatile molecule with multifaceted applications across diverse scientific domains. Its unique combination of functional groups and favorable physical properties positions it as a valuable asset for both academic research and industrial development.